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Compound of Interest

Compound Name: 1,8-Nonadiyne

Cat. No.: B1581614 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary: 1,8-Nonadiyne is a versatile linear C9 alkyne characterized by two

terminal triple bonds, making it a highly valuable building block in various fields of chemical

research.[1] Its structure allows for participation in a multitude of reactions, including oxidative

coupling, polymerization, hydrosilylation, and cycloadditions. This technical guide explores the

core research applications of 1,8-nonadiyne, focusing on its utility in macrocycle synthesis,

polymer chemistry, surface functionalization, and as a linker in bioconjugation and drug

discovery. Detailed experimental protocols, quantitative data, and workflow visualizations are

provided to facilitate its application in a laboratory setting.

Physicochemical Properties of 1,8-Nonadiyne
1,8-Nonadiyne is a colorless liquid at room temperature with the molecular formula C₉H₁₂.[1]

[2] Its reactivity is primarily dictated by the two terminal acetylene groups, separated by a

flexible pentamethylene chain.[3] These terminal alkyne groups are amenable to deprotonation

and serve as key reactive sites for carbon-carbon bond formation.
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Property Value References

CAS Number 2396-65-8 [2][3]

Molecular Formula C₉H₁₂ [2]

Molecular Weight 120.19 g/mol [2][3]

Density 0.799 g/mL at 25 °C [3][4]

Melting Point -21 °C [3][5]

Boiling Point 55-55.5 °C at 13 mmHg [3][4]

Refractive Index n20/D 1.449 [3][4]

Flash Point 42 °C (107.6 °F) [3]

Solubility
Not miscible or difficult to mix

in water.
[4][6]

Core Research Applications
The bifunctional nature of 1,8-nonadiyne makes it a prime substrate for creating larger, more

complex molecular architectures.

Macrocycle Synthesis via Glaser Coupling
The oxidative homocoupling of terminal alkynes, known as the Glaser coupling, is a

foundational method for synthesizing symmetrical 1,3-diynes and is particularly effective for

creating macrocycles from α,ω-diynes like 1,8-nonadiyne.[7][8] The reaction is typically

catalyzed by copper(I) salts in the presence of a base and an oxidant, such as oxygen.[7][9]

This methodology is a key step in the synthesis of novel macrocycles with potential applications

in host-guest chemistry and drug discovery.[10][11]
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Glaser Coupling Workflow
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Polymerization Applications of 1,8-Nonadiyne
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Surface Functionalization Workflow

Si(111) Wafer

Etch with NH₄F
to create Si-H surface

Hydrosilylation Reaction
(Thermal or UV-initiated)

1,8-Nonadiyne

Alkyne-Terminated
Monolayer on Silicon

Click Chemistry (CuAAC)
with Azide-functionalized molecule (R-N₃)

Functionalized Surface
with Covalently Attached 'R' Group

Click Chemistry (CuAAC) using 1,8-Nonadiyne as a Linker

1,8-Nonadiyne

Cu(I) Catalyst
(e.g., CuSO₄ + NaAsc)

+ Ligand (TBTA)

Molecule A
(R₁-N₃)

Molecule B
(R₂-N₃)

Linked Construct
R₁-[triazole]-C₉H₁₂-[triazole]-R₂

Forms stable
triazole linkages

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1581614?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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